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Compound of Interest

Compound Name: N-nitroso-esmolol

Cat. No.: B16333051

Get Quote

For the attention of researchers, scientists, and drug development professionals, this document

outlines the available chemical information for N-nitroso-esmolol and addresses the current

lack of comprehensive technical data required for an in-depth guide.

Summary of Chemical Information
N-nitroso-esmolol is identified as an impurity of the beta-blocker drug, Esmolol. Its primary

role in the pharmaceutical industry is as a reference standard for analytical purposes, such as

in the development and validation of methods to detect and quantify impurities in Esmolol drug

products.

Key Chemical Identifiers
Identifier Value

Molecular Formula C₁₆H₂₄N₂O₅[1][2][3]

CAS Number Not Available[2][4][5][6][7][8]

Multiple chemical suppliers and databases confirm the molecular formula of N-nitroso-esmolol
as C₁₆H₂₄N₂O₅.[1][2][3] However, a specific Chemical Abstracts Service (CAS) registry number

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b16333051#bc-rfq
https://www.benchchem.com/product/b16333051/docs?utm_src=pdf-body#n-nitroso-esmolol-chemical-identity-and-data-unavailability
https://www.benchchem.com/product/b16333051/docs?utm_src=pdf-body#n-nitroso-esmolol-chemical-identity-and-data-unavailability
https://precision.fda.gov/ginas/app/ui/substances/82dc1588-a747-4df1-b857-b32c46af8995
https://www.axios-research.com/products/n-nitroso-esmolol
https://cymitquimica.com/products/4Z-E-4726/n-nitroso-esmolol/
https://www.axios-research.com/products/n-nitroso-esmolol
https://www.daicelpharmastandards.com/product/n-nitroso-esmolol/
https://sriramchem.com/product/n-nitroso-esmolol-dimer/
https://chemicea.com/product/n-nitroso-esmolol-acid-impurity
https://tlcstandards.com/ProdDetail.aspx?ID=E-4726&name=ESMOLOL
https://sriramchem.com/product/n-nitroso-esmolol/
https://www.benchchem.com/product/b16333051/docs?utm_src=pdf-body#n-nitroso-esmolol-chemical-identity-and-data-unavailability
https://precision.fda.gov/ginas/app/ui/substances/82dc1588-a747-4df1-b857-b32c46af8995
https://www.axios-research.com/products/n-nitroso-esmolol
https://cymitquimica.com/products/4Z-E-4726/n-nitroso-esmolol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16333051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


has not been assigned to this compound.[2][4][5][6][7][8]

Data Unavailability for a Comprehensive Technical
Guide
A thorough review of publicly available scientific literature and chemical databases reveals a

significant lack of in-depth technical information regarding the biological activity of N-nitroso-
esmolol. This compound is primarily documented as a chemical impurity and analytical

standard.

Consequently, the core requirements for a detailed technical guide, as specified, cannot be met

for the following reasons:

Quantitative Data: There is no available research detailing the pharmacological or

toxicological effects of N-nitroso-esmolol, and therefore no quantitative data to present in

tabular format.

Experimental Protocols: Detailed experimental methodologies concerning the biological

actions of N-nitroso-esmolol are not published. The available information is limited to its

use as a reference material for analytical chemistry.

Signaling Pathways: There are no studies describing the interaction of N-nitroso-esmolol
with biological signaling pathways.

Due to the absence of this fundamental data, the creation of diagrams illustrating signaling

pathways, experimental workflows, or logical relationships is not feasible. The primary focus of

existing documentation is on the chemical identity and purity of N-nitroso-esmolol for its use

as a reference standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Nitroso-Esmolol: Chemical Identity and Data
Unavailability]. BenchChem, [2026]. [Online PDF]. Available at:
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and-data-unavailability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 4 Tech Support

https://precision.fda.gov/ginas/app/ui/substances/82dc1588-a747-4df1-b857-b32c46af8995
https://www.axios-research.com/products/n-nitroso-esmolol
https://cymitquimica.com/products/4Z-E-4726/n-nitroso-esmolol/
https://www.daicelpharmastandards.com/product/n-nitroso-esmolol/
https://sriramchem.com/product/n-nitroso-esmolol-dimer/
https://chemicea.com/product/n-nitroso-esmolol-acid-impurity
https://tlcstandards.com/ProdDetail.aspx?ID=E-4726&name=ESMOLOL
https://sriramchem.com/product/n-nitroso-esmolol/
https://www.benchchem.com/product/b16333051/docs#n-nitroso-esmolol-chemical-identity-and-data-unavailability
https://www.benchchem.com/product/b16333051/docs#n-nitroso-esmolol-chemical-identity-and-data-unavailability
https://www.benchchem.com/product/b16333051/docs#n-nitroso-esmolol-chemical-identity-and-data-unavailability
https://www.benchchem.com/product/b16333051/docs#n-nitroso-esmolol-chemical-identity-and-data-unavailability
https://www.benchchem.com/product/b16333051?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16333051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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